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Compound of Interest

Compound Name: RGB-286147

Cat. No.: B1679313 Get Quote

Application Notes and Protocols for RGB-286147
For Researchers, Scientists, and Drug Development
Professionals
Introduction

RGB-286147 is a potent and selective, ATP-competitive inhibitor of cyclin-dependent kinases

(CDKs) and CDK-related kinases (CRKs).[1][2][3] It has demonstrated broad anti-tumor activity

by inducing cell cycle arrest, primarily in the G1 phase, and promoting apoptosis in various

cancer cell lines.[1][2] These application notes provide detailed protocols for the preparation of

RGB-286147 stock solutions for in vitro experiments.

Chemical Properties

A summary of the key chemical properties of RGB-286147 is provided in the table below.
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Property Value

Molecular Weight 473.35 g/mol [1][3]

Formula C23H22Cl2N4O3[1]

CAS Number 784211-09-2[1]

Appearance White to off-white solid[1]

Purity ≥95% (HPLC)[3]

Biological Activity

RGB-286147 is a multi-CDK inhibitor with high potency against several key cell cycle

regulators. The IC50 values for various kinases are detailed in the table below.

Kinase Target IC50 (nM)

CDK1/CycB 48[2]

CDK2/CycE 15[2]

CDK3/E 9[3]

CDK5/p35 10[3]

CDK7/H/MAT1 71[3]

CDK9 9[3]

CDK4/D1 839[3]

CDK6/D3 282[3]

GSK-3β 754[3]

The inhibition of these CDKs by RGB-286147 leads to the disruption of the cell cycle and

subsequent apoptosis, making it a valuable tool for cancer research.[4]

Signaling Pathway
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Caption: Mechanism of action of RGB-286147.

Experimental Protocols
Materials

RGB-286147 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)

Calibrated pipettes and sterile tips
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Protocol for Preparing a 10 mM Stock Solution

This protocol provides instructions for preparing a 10 mM stock solution of RGB-286147.

Preparation: Before opening, bring the vial of RGB-286147 powder to room temperature.

This prevents the condensation of moisture, which can affect the stability of the compound.

Weighing: Accurately weigh the desired amount of RGB-286147 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.73 mg of RGB-286147 (Molecular Weight = 473.35 g/mol ).

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

For a 10 mM stock solution, the required volume of DMSO can be calculated using the

following formula:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of RGB-286147, to make a 10 mM solution, you would add 0.211 mL (211 µL) of

DMSO.

Mixing: Vortex the solution thoroughly to dissolve the compound. If the compound does not

fully dissolve, gentle warming (e.g., in a 37°C water bath) and/or sonication in an ultrasonic

bath may be required to achieve complete solubilization.[1]

Storage: Once the RGB-286147 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw

cycles which can degrade the compound.

Long-term Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[1] When ready to use, thaw an aliquot at room temperature and vortex briefly before

diluting to the final experimental concentration in the appropriate cell culture medium.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing RGB-286147 stock solution.
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Safety Precautions

RGB-286147 is a bioactive compound. Standard laboratory safety practices should be

followed. Wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses. Handle the compound in a well-ventilated area. For research use only. Not

for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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